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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B1236245

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical compounds is paramount. This guide
provides essential, immediate safety and logistical information for the proper disposal of
Pinostrobin, a flavonoid with diverse biological activities. Adherence to these procedures is
critical for maintaining a safe laboratory environment and complying with regulatory standards.

I. Pinostrobin: Chemical and Safety Data

Understanding the properties of Pinostrobin is the first step in its safe handling and disposal.
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Property Value Source
Chemical Formula C16H1404 [1112][3]
Molecular Weight 270.28 g/mol [3114]
Appearance White powder [4]
CAS Number 480-37-5 [1][5][6]

Causes skin irritation, serious
Hazards eye irritation, and may cause [51[7]

respiratory irritation.[5][7]

Store in a well-ventilated
Storage place. Keep container tightly [718]
closed. Store locked up.[7][8]

Incompatibilities Strong oxidizing agents.[7] [7]

Discharge into the
environment must be avoided.
Environmental Hazards [8] Water hazard class 1 [5][8]

(slightly hazardous for water).

[5]

Il. Personal Protective Equipment (PPE) and
Handling

Before handling Pinostrobin for any purpose, including disposal, appropriate personal
protective equipment must be worn.

e Gloves: Wear chemical-impermeable gloves.[8]
o Eye Protection: Use tightly fitting safety goggles with side-shields.[8]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[8] Handle in a well-ventilated place, such as a fume hood, and avoid
formation of dust and aerosols.[7][8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/22436/pinostrobin
https://foodb.ca/compounds/FDB031122
https://pubchem.ncbi.nlm.nih.gov/compound/Pinostrobin
https://pubchem.ncbi.nlm.nih.gov/compound/Pinostrobin
https://www.markherb.com/en/shop/pinostrobin-297
https://www.markherb.com/en/shop/pinostrobin-297
https://www.caymanchem.com/product/22436/pinostrobin
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350900.htm
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://www.benchchem.com/product/b1236245?utm_src=pdf-body
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin
contact.[8]

lll. Step-by-Step Disposal Protocol

The primary method for the disposal of Pinostrobin is through a licensed chemical waste
disposal service.[7][8] Do not discharge Pinostrobin or its containers into sewer systems or
the environment.[8]

Step 1: Waste Identification and Segregation

¢ Identify as Hazardous Waste: All unwanted Pinostrobin, whether in pure form or in solution,
as well as any materials contaminated with it (e.g., absorbent pads from a spill), should be
treated as hazardous waste.[9][10]

o Segregate Waste: Store Pinostrobin waste separately from incompatible materials,
particularly strong oxidizing agents.[7][11] It is best practice to have a designated container
specifically for Pinostrobin waste.

Step 2: Waste Accumulation and Labeling

o Use Appropriate Containers: Collect Pinostrobin waste in a suitable, closed container.[3]
The container should be in good condition, compatible with the chemical, and have a secure,
leak-proof lid.[12]

e Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical
name "Pinostrobin,” and the date when the waste was first added.[10]

Step 3: Storage of Waste

» Designated Storage Area: Store the sealed and labeled waste container in a designated
satellite accumulation area within the laboratory.[11][13]

o Safe Storage Conditions: The storage area should be well-ventilated, and the container
should be kept away from sources of ignition.[8]

Step 4: Arranging for Disposal
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o Contact a Licensed Professional: The material should be disposed of by removal to a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[8]
Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[7][13]

o Follow Institutional Procedures: Adhere to your institution's specific procedures for
hazardous waste pickup and documentation.

Step 5: Decontamination of Empty Containers

o Triple Rinsing: Empty containers that held Pinostrobin should be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol, followed by water) to remove all residues.[9]

» Disposal of Rinsate: The rinsate from the cleaning process must be collected and disposed
of as hazardous waste along with the Pinostrobin.[14]

» Final Container Disposal: Once decontaminated, the container can be punctured to prevent
reuse and disposed of in a sanitary landfill or recycled, depending on local regulations and
container material.[8] The label identifying the contents as Pinostrobin should be defaced or
removed.[9]

IV. Spill Management
In the event of a Pinostrobin spill, follow these procedures:

o Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.[8]
Remove all sources of ignition.[8]

o Contain the Spill: Use spark-proof tools and explosion-proof equipment.[8]

e Absorb the Spill: For small spills, use an inert absorbent material to collect the spilled
substance.

» Collect and Dispose: The adhered or collected material should be promptly placed in a
suitable, closed container for disposal as hazardous waste.[8]

e Clean the Area: Decontaminate the spill area thoroughly.
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V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Pinostrobin.

Preparation & Handling ‘Waste Collection & Storage Final Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pinostrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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